Cas no 2137145-79-8 ((1S)-2-azido-1-(2,6-dimethoxyphenyl)ethan-1-ol)

• Product Name: (1S)-2-azido-1-(2,6-dimethoxyphenyl)ethan-1-ol
• CAS No: 2137145-79-8
• MF: C₁₀H₁₃N₃O₃
• MW: 223.228522062302
• CID: 5972666
• PubChem ID: 165499074
• Update Time: 2025-10-31

(1S)-2-azido-1-(2,6-dimethoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-azido-1-(2,6-dimethoxyphenyl)ethan-1-ol
• EN300-1147480
• 2137145-79-8

• Inchi： 1S/C10H13N3O3/c1-15-8-4-3-5-9(16-2)10(8)7(14)6-12-13-11/h3-5,7,14H,6H2,1-2H3/t7-/m1/s1
• InChI Key： HWGSJJWNUQNTAC-SSDOTTSWSA-N
• SMILES： O[C@H](CN=[N+]=[N-])C1C(=CC=CC=1OC)OC

Computed Properties

• Exact Mass: 223.09569129g/mol
• Monoisotopic Mass: 223.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53Ų

Additional information on (1S)-2-azido-1-(2,6-dimethoxyphenyl)ethan-1-ol

Recent Advances in the Application of (1S)-2-azido-1-(2,6-dimethoxyphenyl)ethan-1-ol (CAS: 2137145-79-8) in Chemical Biology and Drug Discovery

The compound (1S)-2-azido-1-(2,6-dimethoxyphenyl)ethan-1-ol (CAS: 2137145-79-8) has recently emerged as a key intermediate in the synthesis of biologically active molecules, particularly in the field of chemical biology and drug discovery. This chiral azido alcohol derivative has attracted significant attention due to its unique structural features, which make it a versatile building block for the development of novel therapeutics and chemical probes. Recent studies have highlighted its potential in click chemistry applications, targeted drug delivery systems, and as a precursor for the synthesis of complex natural product analogs.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient use of this compound in the synthesis of tubulin polymerization inhibitors. The researchers utilized the azido group for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions to generate a library of triazole-containing analogs with improved pharmacokinetic properties. The 2,6-dimethoxyphenyl moiety was found to be crucial for maintaining target binding affinity, while the chiral center at the 1-position significantly influenced the biological activity of the final compounds.

In the area of antibody-drug conjugates (ADCs), recent patent applications (WO2023056432) have disclosed the use of (1S)-2-azido-1-(2,6-dimethoxyphenyl)ethan-1-ol as a linker component. The compound's stability under physiological conditions and its ability to undergo bioorthogonal reactions make it particularly valuable for site-specific conjugation strategies. This approach has shown promise in improving the therapeutic index of ADCs by reducing off-target toxicity and enhancing payload delivery efficiency.

Structural-activity relationship (SAR) studies conducted by multiple research groups have revealed that modifications to the azido group or the aromatic methoxy substituents can dramatically alter the compound's reactivity and biological properties. A 2024 publication in ACS Chemical Biology reported the development of fluorescent probes derived from this scaffold, enabling real-time monitoring of intracellular processes. The probes demonstrated excellent cell permeability and minimal background fluorescence, making them valuable tools for live-cell imaging applications.

From a synthetic chemistry perspective, recent advances in asymmetric synthesis have improved the production efficiency of this chiral building block. A novel biocatalytic approach using engineered ketoreductases has achieved >99% enantiomeric excess with high yield (Nature Catalysis, 2023). This development addresses previous challenges in large-scale production and makes the compound more accessible for pharmaceutical applications.

Ongoing clinical trials involving derivatives of (1S)-2-azido-1-(2,6-dimethoxyphenyl)ethan-1-ol suggest promising therapeutic potential in oncology and infectious diseases. Preliminary results from phase I studies indicate favorable safety profiles and evidence of biological activity. As research continues, this compound is expected to play an increasingly important role in the development of next-generation therapeutics and chemical tools for biological research.